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Compound of Interest

Benzyl N-(2-
Compound Name:
hydroxyethyl)carbamate

Cat. No.: B104591

An In-depth Technical Guide to Benzyl N-(2-
hydroxyethyl)carbamate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Benzyl N-(2-
hydroxyethyl)carbamate, a key intermediate in pharmaceutical synthesis. The document
details its chemical structure, functional groups, physicochemical properties, and a
representative synthetic protocol.

Chemical Structure and Functional Groups

Benzyl N-(2-hydroxyethyl)carbamate (CAS No: 77987-49-6) is an organic molecule with the
chemical formula C10H13NO3.[1][2] Its structure is characterized by the presence of three key
functional groups: a carbamate group, a benzyl protecting group, and a primary alcohol
(hydroxyl group). The carbamate moiety is an amide-ester hybrid that offers good chemical and
proteolytic stability, making it a valuable feature in drug design.[3][4] The benzyl group serves
as a common protecting group for the amine, often referred to as a carboxybenzyl (Cbz or Z)
group, which can be selectively removed under mild conditions.[5] The primary hydroxyl group
provides a reactive site for further chemical modifications.
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The IUPAC name for this compound is benzyl N-(2-hydroxyethyl)carbamate.[1] It is also
known by several synonyms, including Z-Glycinol, N-Cbz-ethanolamine, and 2-
(Carbobenzoxyamino)-1-ethanol.[1][2]

Figure 1: Structure and functional groups.

Physicochemical and Quantitative Data

A summary of the key physicochemical properties of Benzyl N-(2-hydroxyethyl)carbamate is
provided in the table below for easy reference and comparison.

Property Value Source
Molecular Formula C10H13NO3 [1112]
Molecular Weight 195.21 g/mol [1][6]
CAS Number 77987-49-6 [2]
Melting Point 58-60 °C [61[7]
Boiling Point 215 °C at 15 mm Hg [6]
Topological Polar Surface Area  58.6 A2 [1][6]
Appearance White solid/powder [6]
SMILES C1=CC=C(C=C1)COC(=O)NC ]

CO

Role in Pharmaceutical Synthesis

Benzyl N-(2-hydroxyethyl)carbamate is a versatile intermediate in organic synthesis,
particularly within the pharmaceutical industry.[2] Its protected amine and reactive hydroxyl
group make it a valuable building block for the construction of more complex molecules.[2]
Notable applications include its use in the synthesis of:

e A2A adenosine receptor agonists, which have potential therapeutic applications in
neurological conditions.[2]
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e Noncovalent inhibitors of cathepsin S, which are being investigated for the treatment of
diseases involving inflammation and autoimmune responses.[2]

The carbamate group in this molecule serves as a stable peptide bond surrogate, a strategy
often employed in medicinal chemistry to enhance the metabolic stability and cell permeability
of drug candidates.[3]

Experimental Protocol: Synthesis of Benzyl N-(2-
hydroxyethyl)carbamate

The following is a representative experimental protocol for the synthesis of Benzyl N-(2-
hydroxyethyl)carbamate.

Reaction Scheme:

Aminoethanol

\

Benzyl chloroformate P Reaction » Benzyl N-(2-hydroxyethyl)carbamate
in Methylene Chloride

i
Triethylamine /

(Base)

Click to download full resolution via product page

Figure 2: Synthesis workflow.

Materials:

e 2-Aminoethanol

e Benzyl chloroformate

e Triethylamine
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Methylene chloride
Ethyl acetate
Saturated aqueous sodium chloride solution

Anhydrous sodium sulfate

Procedure:[6]

In an ice bath, a solution of 2-aminoethanol (2.0 g, 32.7 mmol) in methylene chloride (60 ml)
is prepared.

To this solution, benzyl chloroformate (5.6 ml, 41.3 mmol) and triethylamine (5.5 ml, 39.5
mmol) are added.

The reaction mixture is stirred at room temperature for 1 hour.

Upon completion of the reaction (monitored by an appropriate method such as TLC), the
mixture is partitioned between ethyl acetate and a saturated aqueous sodium chloride
solution.

The organic layer is separated, dried over anhydrous sodium sulfate, filtered, and
concentrated under reduced pressure.

The resulting residue is purified by silica gel column chromatography using a suitable eluent
system (e.g., toluene:acetonitrile, 3:2) to yield Benzyl N-(2-hydroxyethyl)carbamate as a
white solid.[6]

Safety Precautions: This compound is known to cause skin and serious eye irritation.[1]

Appropriate personal protective equipment should be worn, and the synthesis should be

conducted in a well-ventilated fume hood.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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